Cas no 4956-13-2 (6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione)

6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione structure
4956-13-2 structure
Product Name:6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione
CAS No:4956-13-2
MF:C3H3N3O2S
MW:145.139818429947
CID:932469
PubChem ID:2787141
Update Time:2025-04-19

6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione
    • 6-sulfanylidene-1,2,4-triazinane-3,5-dione
    • 5-Mercapto-6-aza-uracil
    • 6-thioxo-[1,2,4]triazinane-3,5-dione
    • CCG-36246
    • NSC-107684
    • SCHEMBL5254237
    • NCGC00097194-01
    • NCIStruc1_000206
    • NCGC00014085
    • NCI107684
    • STL301704
    • SB73544
    • NCGC00014085-02
    • DB-333579
    • NCIStruc2_000098
    • 6-mercapto-1,2,4-triazine-3,5-diol
    • 6-sulfanyl-1,2,4-triazine-3,5(2H,4H)-dione
    • CHEMBL1451986
    • AKOS016012847
    • NCI60_000183
    • AKOS024344300
    • SCHEMBL15798397
    • 4956-13-2
    • DTXSID60383063
    • Inchi: 1S/C3H3N3O2S/c7-1-2(9)5-6-3(8)4-1/h(H,5,9)(H2,4,6,7,8)
    • InChI Key: FCVAHFBERPXWKI-UHFFFAOYSA-N
    • SMILES: S=C1C(NC(NN1)=O)=O

Computed Properties

  • Exact Mass: 144.99500
  • Monoisotopic Mass: 144.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 117.41000
  • LogP: -1.25310

6-Mercapto-1,2,4-triazine-3,5(2H,4H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM193473-1g
6-mercapto-1,2,4-triazine-3,5(2H,4H)-dione
4956-13-2 95%
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$*** 2023-05-30
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